Cas no 329778-00-9 (2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide)

• Product Name: 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide
• CAS No: 329778-00-9
• MF: C₁₈H₁₉ClN₄O₃
• MW: 375
• CID: 4646319
• Update Time: 2025-06-11

2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-CHLOROPHENYL)PIPERAZINO]-N-(3-NITROPHENYL)ACETAMIDE
• 1-Piperazineacetamide, 4-(3-chlorophenyl)-N-(3-nitrophenyl)-
• 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide

• Inchi： InChI=1S/C18H19ClN4O3/c19-14-3-1-5-16(11-14)22-9-7-21(8-10-22)13-18(24)20-15-4-2-6-17(12-15)23(25)26/h1-6,11-12H,7-10,13H2,(H,20,24)
• InChI Key： FTUFEDTXTWANEA-UHFFFAOYSA-N
• SMILES： c1cc(cc(c1)[N+](=O)[O-])NC(=O)CN2CCN(CC2)c3cccc(c3)Cl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 595.1±50.0 °C at 760 mmHg
• Flash Point: 313.7±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide

Professional Introduction to Compound with CAS No 329778-00-9 and Product Name: 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide

The compound with the CAS number 329778-00-9 and the product name 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both piperazine and nitrophenyl functional groups in its molecular framework suggests a multifaceted pharmacological profile, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating piperazine moieties. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The specific substitution pattern in 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide enhances its pharmacological potential by introducing additional functional groups that can modulate receptor binding and metabolic stability.

The 3-nitrophenyl group is another critical feature of this compound, which has been extensively studied for its role in enhancing drug bioavailability and metabolic clearance. Nitroaromatic compounds often exhibit strong binding affinities to biological targets, making them valuable scaffolds for drug design. The combination of these features in 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide positions it as a promising candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular docking studies have been particularly useful in evaluating the binding interactions between 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide and various biological targets. These studies have revealed that the compound exhibits significant affinity for certain enzyme families, suggesting potential therapeutic benefits in modulating metabolic pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only enhance the efficiency of production but also allow for the introduction of additional modifications to fine-tune pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of piperazine-nitroaromatic compounds exhibit promising results in animal models of various diseases. For instance, modifications to the nitrophenyl group have been shown to improve blood-brain barrier penetration, a critical factor for treating neurological disorders. Similarly, alterations to the piperazine moiety can enhance selectivity towards specific therapeutic targets, reducing off-target effects.

The role of computational modeling in optimizing drug candidates cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict how structural modifications will impact biological activity. This approach has been particularly effective in refining the properties of 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide, leading to more potent and selective drug candidates. Such innovations are driving the next generation of pharmaceutical research forward.

As interest in personalized medicine grows, compounds like 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide are becoming increasingly relevant. Their unique structural features allow for tailored modifications that can cater to individual patient needs. By integrating genetic data with computational predictions, researchers can identify which derivatives are most likely to be effective for specific patient populations. This personalized approach holds great promise for improving treatment outcomes across various therapeutic areas.

The environmental impact of pharmaceutical synthesis is also a critical consideration in modern drug development. Green chemistry principles have been applied to optimize synthetic routes for compounds like 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide, reducing waste and minimizing hazardous byproducts. These efforts align with broader sustainability goals within the pharmaceutical industry, ensuring that new drugs are developed responsibly.

In conclusion, 2-4-(3-Chlorophenyl)piperazino-N-(3-nitrophenyl)acetamide represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its complex molecular structure, characterized by key functional groups such as piperazine and nitrophenyl, makes it a valuable candidate for further research. Through innovative synthetic methods and computational modeling, researchers are uncovering new ways to harness its pharmacological properties for treating a wide range of diseases.